molecular formula C16H21N5O B8385796 1-(3-aminopropyl)-2-(2-methoxyethyl)-1H-imidazo[4,5-c]quinolin-4-amine

1-(3-aminopropyl)-2-(2-methoxyethyl)-1H-imidazo[4,5-c]quinolin-4-amine

Cat. No.: B8385796
M. Wt: 299.37 g/mol
InChI Key: KZWUQTRMSBGBBN-UHFFFAOYSA-N
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Description

1-(3-aminopropyl)-2-(2-methoxyethyl)-1H-imidazo[4,5-c]quinolin-4-amine is a useful research compound. Its molecular formula is C16H21N5O and its molecular weight is 299.37 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H21N5O

Molecular Weight

299.37 g/mol

IUPAC Name

1-(3-aminopropyl)-2-(2-methoxyethyl)imidazo[4,5-c]quinolin-4-amine

InChI

InChI=1S/C16H21N5O/c1-22-10-7-13-20-14-15(21(13)9-4-8-17)11-5-2-3-6-12(11)19-16(14)18/h2-3,5-6H,4,7-10,17H2,1H3,(H2,18,19)

InChI Key

KZWUQTRMSBGBBN-UHFFFAOYSA-N

Canonical SMILES

COCCC1=NC2=C(N1CCCN)C3=CC=CC=C3N=C2N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COCCc1nc2c(N)nc3ccccc3c2n1CCCNC(=O)OC(C)(C)C
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Synthesis routes and methods II

Procedure details

Tert-Butyl 3-[4-amino-2-(2-methoxyethyl)-1H-imidazo[4,5-c]quinolin-1-yl]propylcarbamate (5 g, U.S. Pat. No. 6,573,273, example 148) and hydrochloric acid in dioxane (100 mL of 4 M) were combined and stirred for 4 hours at ambient temperature. The reaction mixture was concentrated under reduced pressure. The residue was dissolved in methanol (30 mL). The pH was adjusted to pH 8 with 6 M sodium hydroxide. The solution was diluted with dichloromethane, ethyl acetate, triethylamine, and brine. The organic layer was concentrated under reduced pressure to provide an orange solid. This material was purified by prep HPLC (COMBIFLASH system eluting first with a gradient of 0 to 10% methanol in dichloromethane containing 1% ammonium hydroxide and then with a gradient of 9 to 30% methanol in dichloromethane containing 1% ammonium hydroxide) to provide 1.58 g of 1-(3-aminopropyl)-2-(2-methoxyethyl)-1H-imidazo[4,5-c]quinolin-4-amine as a yellow solid.
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Tert-Butyl 3-[4-amino-2-(2-methoxyethyl)-1H-imidazo[4,5-c]quinolin-1-yl]propylcarbamate
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